Cas no 1153757-71-1 ({imidazo1,2-apyrimidin-2-yl}methanol)

• Product Name: {imidazo1,2-apyrimidin-2-yl}methanol
• CAS No: 1153757-71-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1088839
• PubChem ID: 19735602
• Update Time: 2025-06-10

{imidazo1,2-apyrimidin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-2-ylmethanol
• {imidazo1,2-apyrimidin-2-yl}methanol
• EN300-104339
• Imidazo[1,2-a]pyrimidine-2-methanol
• 1153757-71-1
• (Imidazo[1,2-a]pyrimidin-2-yl)methanol
• {imidazo[1,2-a]pyrimidin-2-yl}methanol
• DTXSID60599425
• SCHEMBL9597409

• Inchi： 1S/C7H7N3O/c11-5-6-4-10-3-1-2-8-7(10)9-6/h1-4,11H,5H2
• InChI Key： XNVSCROCXIXWFK-UHFFFAOYSA-N
• SMILES： OCC1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on {imidazo1,2-apyrimidin-2-yl}methanol

Professional Introduction to Compound with CAS No. 1153757-71-1 and Product Name: {imidazo1,2-apyrimidin-2-yl}methanol

The compound with the CAS number 1153757-71-1 and the product name {imidazo1,2-apyrimidin-2-yl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The imidazo[1,2-apyrimidin-2-yl]moiety is a heterocyclic scaffold that has been extensively studied for its biological activity and synthetic utility.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit therapeutic efficacy. The structural framework of {imidazo1,2-apyrimidin-2-yl}methanol incorporates both imidazole and pyrimidine rings, which are known for their diverse biological activities. These rings are often found in bioactive molecules and have been extensively explored for their pharmacological properties. The methanol substituent at the 2-position of the imidazo[1,2-a]pyrimidine core adds an additional layer of complexity, which can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The imidazo[1,2-a]pyrimidine scaffold has shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. Recent studies have demonstrated that derivatives of this scaffold can interact with multiple biological targets, making them attractive candidates for further development. The methanol group at the 2-position may play a crucial role in modulating the compound's interactions with these targets, thereby influencing its efficacy and selectivity.

The synthesis of {imidazo1,2-apyrimidin-2-yl}methanol involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the heterocyclic core, including cyclization reactions and nucleophilic substitutions. The introduction of the methanol group at the 2-position is particularly challenging and requires precise control over reaction conditions to avoid unwanted side products. Despite these challenges, recent advancements in synthetic chemistry have made it possible to produce this compound with high efficiency and scalability.

From a computational chemistry perspective, the molecular structure of {imidazo1,2-apyrimidin-2-yl}methanol has been extensively studied using various computational methods. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational preferences and electronic properties. These studies have helped researchers understand how the compound interacts with biological targets at the molecular level. Additionally, computational predictions have been used to guide the design of analogs with enhanced potency and reduced toxicity.

In vitro studies have shown that derivatives of imidazo[1,2-a]pyrimidine exhibit a wide range of biological activities. These include inhibition of kinases, modulation of transcription factors, and interaction with other protein targets relevant to various diseases. The methanol substituent at the 2-position has been found to influence these activities by affecting binding affinity and metabolic stability. Recent research has focused on optimizing this moiety to improve overall pharmacological properties.

The potential therapeutic applications of {imidazo1,2-apyrimidin-2-yl}methanol are vast. In oncology, for example, derivatives of this scaffold have shown promise as inhibitors of tyrosine kinases involved in cancer cell proliferation. In addition to oncology, this compound has potential applications in treating inflammatory diseases and infectious diseases. The ability to modulate multiple biological pathways makes it a versatile tool for drug discovery.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy. Preclinical studies have been conducted to evaluate the pharmacokinetic properties of {imidazo1,2-apyrimidin-2-yl}methanol, including its absorption, distribution, metabolism, excretion (ADME) profile. These studies have provided valuable data on how the compound behaves in vivo and have helped identify potential liabilities early in the development process.

The future direction of research on this compound is promising. Ongoing studies aim to explore new synthetic routes that improve efficiency and sustainability while maintaining high yields. Additionally, researchers are investigating new derivatives with enhanced biological activity and improved pharmacological profiles. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, {imidazo1,2-apyrimidin-2-yl}methanol represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural properties make it an attractive candidate for further development as a lead molecule in drug discovery. With continued research and innovation, this compound holds promise for improving patient outcomes in various diseases.